Cas no 2034364-34-4 (3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione)

• Product Name: 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione
• CAS No: 2034364-34-4
• MF: C₁₅H₁₅ClFN₃O₃
• MW: 339.749305963516
• CID: 6468962
• PubChem ID: 121017238
• Update Time: 2025-10-31

3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-(3-(2-chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione
• F6474-7154
• 3-{1-[3-(2-chloro-6-fluorophenyl)propanoyl]azetidin-3-yl}imidazolidine-2,4-dione
• AKOS026701115
• 2034364-34-4
• 3-[1-[3-(2-chloro-6-fluorophenyl)propanoyl]azetidin-3-yl]imidazolidine-2,4-dione
• 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione

• Inchi： 1S/C15H15ClFN3O3/c16-11-2-1-3-12(17)10(11)4-5-13(21)19-7-9(8-19)20-14(22)6-18-15(20)23/h1-3,9H,4-8H2,(H,18,23)
• InChI Key： NGJCNEWJHYLIDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(N1CC(C1)N1C(NCC1=O)=O)=O)F

Computed Properties

• Exact Mass: 339.0785972g/mol
• Monoisotopic Mass: 339.0785972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione

Introduction to 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione (CAS No. 2034364-34-4)

3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2034364-34-4, represents a class of heterocyclic derivatives that exhibit promising biological activities. The presence of multiple functional groups, including an azetidine ring, an imidazolidine dione moiety, and a chloro-substituted phenyl group, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione is a testament to the ingenuity of modern synthetic chemistry. The azetidine ring serves as a scaffold that provides flexibility and accessibility for further functionalization, while the imidazolidine-2,4-dione segment introduces additional reactivity and stability. The chloro-substituted phenyl group enhances the compound's lipophilicity and electronic properties, making it an attractive candidate for drug design. This combination of structural features has positioned the compound as a subject of extensive research in the quest for novel pharmacological agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Among these, azetidine derivatives have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The specific modification of 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione with a propanoyl chain linked to an azetidine ring further enhances its pharmacological profile. This modification not only improves solubility but also modulates the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The imidazolidine-2,4-dione moiety in this compound is particularly noteworthy for its ability to engage in hydrogen bonding and metal coordination interactions. These interactions are critical for the compound's binding affinity and specificity towards biological targets such as enzymes and receptors. Furthermore, the presence of a fluorine atom at the 6-position of the phenyl ring introduces additional electronic effects that can fine-tune the pharmacokinetic properties of the molecule. Such structural features are often exploited in drug design to achieve optimal bioavailability and efficacy.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or pathways simultaneously. 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione exemplifies this trend through its complex structural features that allow for diverse biological interactions. Studies have indicated that this compound exhibits inhibitory activity against several key enzymes implicated in inflammatory diseases and cancer progression. The propanoyl chain linked to the azetidine ring appears to play a crucial role in modulating enzyme activity by influencing substrate binding affinity.

The chloro-substituted phenyl group in 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione contributes to its lipophilicity, which is a critical factor in drug absorption and distribution within the body. Lipophilic compounds often exhibit better penetration into cellular membranes, enhancing their ability to reach target sites effectively. Additionally, the fluorine atom at the 6-position of the phenyl ring can influence metabolic stability by participating in hydrogen bonding networks within enzymes or other biomolecules. These structural features collectively contribute to the compound's potential as a lead molecule for further drug development.

In vitro studies have demonstrated that CAS No. 2034364-34-4 possesses notable bioactivity against various disease-related targets. For instance, preliminary experiments suggest that it may inhibit key enzymes involved in cancer cell proliferation and survival pathways. The ability of this compound to interact with multiple targets underscores its potential as a multitargeted therapeutic agent. Such agents are increasingly sought after in oncology due to their ability to disrupt multiple signaling pathways simultaneously, potentially leading to more effective treatment outcomes.

The synthesis of 3-(1-(3-(2-Chloro-6-fluorophenyl)propanoyl)azetidin-3-yl)imidazolidine-2,4-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the azetidine and imidazolidine rings, followed by functional group transformations such as chlorination and alkylation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity of the compound.

The development of new synthetic methodologies is essential for efficient production at scale, particularly when dealing with complex molecules like CAS No. 2034364-34-4. Recent advancements in flow chemistry have enabled more efficient and scalable synthesis routes for heterocyclic compounds. These techniques offer improved reproducibility and reduced solvent waste compared to traditional batch processing methods. By leveraging flow chemistry principles during synthesis, researchers can optimize reaction conditions while maintaining high yields and purity standards.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical viability. Preliminary studies on CAS No. 2034364-34-4 indicate favorable pharmacokinetic properties including adequate solubility and metabolic stability under physiological conditions. These characteristics are essential for ensuring effective drug delivery throughout the body while minimizing unwanted side effects or degradation processes that could compromise therapeutic efficacy.

Future directions for research on 3-(1-(3((Chloro)-6fluorophenyl))propanoyl))Azetidin)-]Imidazo-lidine -24dion -e (CAS No: 20343 -64 -34 -64) include further exploration into its mechanism(s) of action across different disease models using both computational modeling techniques alongside experimental validation approaches . By integrating computational methods such as molecular docking simulations with experimental assays , researchers hope taht they will be able t o identify key binding interactions between this compounnd an its biologic al target(s). Such insights will be invaluable foor guiding subsequent optimization efforts aimed at improving potency selectivity , adn overall dr ugal fitness . p>